Cas no 1361481-23-3 (2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine)

• Product Name: 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine
• CAS No: 1361481-23-3
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 5000119
• Update Time: 2025-10-29

2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine

• Inchi： 1S/C14H12Cl2FN/c15-10-4-2-5-11(16)14(10)13-9(7-8-18)3-1-6-12(13)17/h1-6H,7-8,18H2
• InChI Key： QSMADCXHYRVHIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1CCN)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 4.2
• Topological Polar Surface Area: 26

Additional information on 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine

Introduction to 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361481-23-3)

The compound 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine, identified by the CAS number 1361481-23-3, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, featuring a biphenyl core with specific halogen substitutions, has garnered attention due to its unique structural and functional properties. The presence of both chlorine and fluorine atoms in the biphenyl ring imparts distinct electronic and steric characteristics, making it a valuable scaffold for further derivatization and application in medicinal chemistry.

In recent years, the exploration of biphenyl derivatives has been extensively studied for their potential in drug discovery. The structural motif of biphenyl is known for its ability to facilitate interactions with biological targets, particularly enzymes and receptors. The introduction of electron-withdrawing groups such as chlorine and fluorine enhances the molecule's affinity for these targets, thereby improving its pharmacological activity. Specifically, the 2',6'-Dichloro-6-fluoro-biphenyl-2-yl moiety in this compound contributes to its stability and reactivity, making it an attractive candidate for further chemical manipulation.

One of the most compelling aspects of 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine is its versatility in synthetic chemistry. The ethylamine side chain provides a reactive site for further functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutic agents. For instance, modifications of this core structure have led to compounds with enhanced binding affinity and selectivity for specific biological targets.

Recent studies have highlighted the potential of biphenyl derivatives in addressing various therapeutic challenges. The CAS No. 1361481-23-3 compound has been investigated for its role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary findings suggest that this molecule exhibits promising activity in preclinical models, demonstrating its potential as a lead compound for drug development. The dichloro and fluoro substituents play a crucial role in determining its pharmacokinetic profile, ensuring favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, including cross-coupling reactions and palladium catalysis, have been employed to construct the biphenyl core efficiently. The introduction of chlorine and fluorine atoms at specific positions is achieved through carefully selected electrophilic aromatic substitution reactions or metal-catalyzed halogen exchange processes. These synthetic strategies ensure high yield and purity, which are essential for subsequent pharmacological evaluation.

In the realm of computational chemistry, 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine has been subjected to extensive molecular modeling studies. These simulations have provided insights into its interactions with biological targets at the atomic level. The predicted binding modes align well with experimental data obtained from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such computational approaches are instrumental in guiding the design of next-generation analogs with improved pharmacological properties.

The pharmacological profile of CAS No. 1361481-23-3 has been evaluated through both in vitro and in vivo assays. In cell-based assays, this compound has demonstrated significant activity against various disease-relevant targets, including kinases and transcription factors. Its ability to modulate these targets suggests potential therapeutic applications in oncology and inflammatory disorders. Animal models have further corroborated these findings, showing that 2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine can elicit desirable pharmacological effects without notable side effects.

Future research directions for this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, efforts are underway to optimize its synthetic route to improve scalability and cost-effectiveness. By leveraging green chemistry principles, researchers aim to develop more sustainable methods for producing this valuable intermediate.

The impact of CAS No. 1361481-23-3 extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are keenly interested in this compound due to its unique structural features and demonstrated biological activity. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical candidates. Such partnerships will be crucial in bringing novel therapeutics to market efficiently.

In conclusion,2-(2',6'-Dichloro-6-fluoro-biphenyl-2-yl)-ethylamine (CAS No. 1361481-23-3) represents a significant contribution to the field of medicinal chemistry. Its distinctive structure, characterized by the 2',6'-Dichloro-6-fluoro-biphenyl-2-yl moiety, offers immense potential for developing novel therapeutic agents addressing unmet medical needs. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a cornerstone in drug discovery efforts.